2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98%

• IUPAC Name: 2,3-dichloro-2,3-dihydro-1,4-benzodioxine
• InChI: InChI=1S/C8H6Cl2O2/c9-7-8(10)12-6-4-2-1-3-5(6)11-7/h1-4,7-8H
• InChI Key: MKFKHXCVLVUARS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OC(C(O2)Cl)Cl
• Molecular Formula: C8H6Cl2O2
• Molecular Weight: 205.03 g/mol

Description

2,3-Dichloro-2,3-dihydro-1,4-benzodioxin (DCBD) is a highly reactive and versatile chemical compound. It is a member of the family of polycyclic aromatic hydrocarbons (PAHs), which are compounds composed of two or more fused aromatic rings. PAHs are ubiquitous in the environment and are known to be toxic and carcinogenic. DCBD is a particularly important member of this family due to its unique properties and its wide range of scientific research applications.

Scientific Research Applications

2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% has a wide range of scientific research applications, including in biochemistry, physiology, and pharmacology. It has been used to study the mechanism of action of various drugs and chemicals, as well as to investigate the biochemical and physiological effects of various compounds. Additionally, it has been used to study the structure and function of enzymes and other proteins, as well as to study the effects of various environmental toxins.

Mechanism Of Action

The mechanism of action of 2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% is not well understood. However, it is believed to act by binding to certain proteins and enzymes, which then leads to changes in their structure and/or function. Additionally, it is believed to interact with cellular membranes, which can lead to changes in cell signaling and/or metabolism.
Biochemical and Physiological Effects
2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, and to affect the expression of certain genes. Additionally, it has been shown to affect the metabolism of certain drugs, as well as to modulate the activity of certain hormones. It has also been shown to have an effect on the immune system and to affect the development and function of the nervous system.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% in laboratory experiments is its high reactivity, which allows for rapid and efficient synthesis. Additionally, it is relatively easy to obtain and is relatively inexpensive. However, one of the main limitations of using 2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% is its toxicity, which means that it must be handled with care and used in appropriate concentrations. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research involving 2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98%. These include further studies into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into its potential applications in drug development and environmental toxicology. Additionally, further research could be conducted into its potential uses as a therapeutic agent and as a diagnostic tool. Finally, further research could be conducted into its potential uses in agriculture, such as as a pesticide or fertilizer.

Synthesis Methods

2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98% is typically synthesized from 2,3-dichlorobenzaldehyde and 1,4-dioxane in a two-step reaction. In the first step, the aldehyde is reacted with the dioxane to form a dioxin-aldehyde intermediate. In the second step, the intermediate is further reacted with a base, such as sodium hydroxide, to form the final product, 2,3-Dichloro-2,3-dihydro-1,4-benzodioxin, 98%. This method is simple and efficient, and can be easily scaled up for large-scale production.